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Compound of Interest

Compound Name: Mesuaxanthone B

Cat. No.: B192604 Get Quote

For immediate reference, treat Mesuaxanthone B as a hazardous chemical waste. Due to its

classification within the xanthone family, it should be handled with care, assuming potential

reproductive, organ, and aquatic toxicity. Dispose of contents and containers through an

approved waste disposal facility.

Proper disposal of Mesuaxanthone B is critical to ensure laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for researchers, scientists,

and drug development professionals to manage Mesuaxanthone B waste responsibly. The

following protocols are based on general guidelines for hazardous chemical waste and

information available for related xanthone compounds.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Mesuaxanthone B is not readily available, data

from related xanthone compounds suggest the following potential hazards:

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[1].

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs (e.g.,

eyes, nervous system) through prolonged or repeated exposure[1].

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE) is mandatory when handling Mesuaxanthone B:
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Wear protective gloves, a lab coat, and eye/face protection[1].

Ensure adequate ventilation to avoid inhalation of any dusts[1].

Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

Do not dispose of Mesuaxanthone B down the drain or in regular trash. Many chemicals are

not considered hazardous waste by all criteria, but to ensure safe handling, no chemical or

chemical mixture should be poured down the drain or thrown in the trash unless explicitly

approved.

Solid Waste: Collect solid Mesuaxanthone B waste, including contaminated consumables

(e.g., weighing paper, pipette tips), in a designated, properly labeled, and sealed hazardous

waste container.

Liquid Waste: Collect solutions containing Mesuaxanthone B in a compatible, sealed, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

Contaminated Sharps: Needles, blades, or other sharps contaminated with Mesuaxanthone
B must be disposed of in a designated, puncture-proof sharps container for chemically

contaminated sharps.

2. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Mesuaxanthone B," and any known hazard pictograms.

Container Integrity: Ensure waste containers are in good condition and are kept closed

except when adding waste. If a container is compromised, it must be transferred to a new,

suitable container.

Rinsing Empty Containers: Thoroughly triple rinse empty containers that held

Mesuaxanthone B. Collect all rinsate as chemical waste. Once properly rinsed, deface or
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remove the original label before disposing of the container as regular lab glass or plastic, or

for recycling, in accordance with your institution's policies.

3. Storage of Chemical Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area has adequate ventilation.

Do not store incompatible waste types together.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

chemical waste service to arrange for pickup and disposal.

Provide them with an accurate description of the waste.

Follow all institutional and local regulations for hazardous waste disposal.

Quantitative Data Summary
While specific quantitative disposal limits for Mesuaxanthone B are not available, the table

below provides general physical and chemical properties for the parent compound, Xanthone,

which can inform handling and disposal decisions.

Property Value Source

Molecular Formula C13H8O2

Molecular Weight 196.2 g/mol

Melting Point/Range 174 - 176 °C / 345.2 - 348.8 °F

Boiling Point/Range
349 - 350 °C / 660.2 - 662 °F

@ 730 mmHg

Appearance Beige Powder Solid
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Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of

Mesuaxanthone B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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